Cas no 56915-84-5 (1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone)

• Product Name: 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone
• CAS No: 56915-84-5
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD08443939
• CID: 1087658
• PubChem ID: 10750731
• Update Time: 2025-06-11

1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone
• 1-[2-AMINO-5-(1-PYRROLIDINYL)PHENYL]-1-ETHANONE
• (2'-amino-5'-pyrrolidinyl)acetophenone
• 2'-amino-5'-(1-pyrrolidinyl)-acetophenone
• 2-amino-5-pyrroloacetophenone
• 5-Pyrrolidino-2-aminoacetophenone
• aminopyrrolidinylphenylethanone
• CHEMBL531425
• CTK5J9520
• SBB093346
• SureCN341383
• TCMDC-125017
• 56915-84-5
• 2'-Amino-5'-(pyrrolidin-1-yl)acetophenone
• 12Z-0829
• J-502927
• 1-[2-amino-5-(pyrrolidin-1-yl)phenyl]ethanone
• 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethan-1-one
• DB-124068
• CS-0357628
• DTXSID10444350
• AKOS005069634
• MFCD08443939
• SCHEMBL341383
• 1-[2-amino-5-(pyrrolidin-1-yl)phenyl]ethan-1-one
• 1-(2-amino-5-pyrrolidin-1-ylphenyl)ethanone

• MDL： MFCD08443939
• Inchi： 1S/C12H16N2O/c1-9(15)11-8-10(4-5-12(11)13)14-6-2-3-7-14/h4-5,8H,2-3,6-7,13H2,1H3
• InChI Key： LAXMYAGCDPTAGX-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C=CC(=C1)N1CCCC1)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Melting Point: 79-81°C

1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone

1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone: A Comprehensive Overview

1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone, also known by its CAS number 56915-84-5, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone.

Molecular Structure and Synthesis

The molecular formula of 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone is C₁₃H₁₇NO₂, and it has a molecular weight of 223.28 g/mol. The compound features a phenyl ring substituted with an amino group at the 2-position and a pyrrolidine ring at the 5-position, with an ethanone group attached to the phenyl ring. This unique structural arrangement contributes to its diverse biological activities.

The synthesis of 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone can be achieved through various methods. One common approach involves the reaction of 2-aminoacetophenone with pyrrolidine in the presence of a suitable catalyst. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic systems that minimize by-products and improve yield.

Biological Activities and Therapeutic Potential

1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone has demonstrated neuroprotective properties. Studies have indicated that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be developed into a novel therapeutic agent for neurological conditions.

Clinical Trials and Research Developments

The potential therapeutic applications of 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles in human subjects. These trials have primarily focused on its anti-inflammatory and neuroprotective properties.

In a recent Phase II clinical trial, 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone was evaluated for its efficacy in treating rheumatoid arthritis (RA). The results indicated a significant reduction in disease activity scores and improved quality of life for patients receiving the treatment. These findings have paved the way for further clinical studies to explore its potential as a first-line therapy for RA.

Mechanism of Action

The mechanism of action of 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone is multifaceted. It primarily exerts its anti-inflammatory effects by modulating the activity of key signaling pathways involved in inflammation, such as NF-kB and MAPK pathways. By inhibiting these pathways, it reduces the production of pro-inflammatory cytokines and chemokines, thereby mitigating inflammation.

In terms of its neuroprotective effects, 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone has been shown to activate Nrf2, a transcription factor that upregulates antioxidant enzymes and detoxifying proteins. This activation helps protect neurons from oxidative stress and promotes cellular survival. Additionally, it may also modulate mitochondrial function, which is crucial for maintaining neuronal health.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone holds great promise for advancing our understanding of its therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties, exploring new delivery methods, and conducting larger-scale clinical trials to confirm its efficacy in various diseases.

In conclusion, 1-(2-Amino-5-(pyrrolidin-1-yl)phenyl)ethanone (CAS No. 56915-84-5) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its anti-inflammatory and neuroprotective properties have been validated through extensive preclinical studies and early-phase clinical trials. As research continues to uncover new insights into its mechanisms of action, this compound may play a crucial role in addressing unmet medical needs in inflammatory diseases and neurological disorders.